Cas no 81858-94-8 (PeptideYY (swine) (9CI))

• Product Name: PeptideYY (swine) (9CI)
• CAS No: 81858-94-8
• MF: C₁₃₅H₂₇₈N₈O₈
• MW: 2141.70066308975
• CID: 722779
• PubChem ID: 168010088
• Update Time: 2025-06-13

PeptideYY (swine) (9CI) Chemical and Physical Properties

Names and Identifiers

• PeptideYY (swine) (9CI)
• Peptide YY porcine
• Peptide YY (canine, mouse, porcine, rat)
• Peptide YY (pig)
• Peptide YY (porcine)
• Peptide YY (rat)
• Porcine peptide YY
• Rat peptide YY
• Peptide YY porcine, ≥97% (HPLC)
• Peptide YY (Canis familiaris intestine)
• M.W. 4240.65 C190H288N54O57
• DA-76728
• 81858-94-8
• Peptide YY (canine, mouse, porcine, rat) trifluoroacetate salt

• Inchi： 1S/C20H41NO.C19H39NO.C18H37NO.C17H35NO.2C16H33NO.C15H31NO.C14H29NO/c1-5-7-8-9-10-11-12-13-14-15-20(22)21-17-19(6-2)16-18(3)4;1-5-7-8-9-10-11-12-13-14-19(21)20-16-18(6-2)15-17(3)4;1-5-7-8-9-10-11-12-13-18(20)19-15-17(6-2)14-16(3)4;1-5-7-8-9-10-11-12-17(19)18-14-16(6-2)13-15(3)4;1-6-9-15(10-7-2)16(18)17-12-14(8-3)11-13(4)5;1-5-7-8-9-10-11-16(18)17-13-15(6-2)12-14(3)4;1-5-7-8-9-10-15(17)16-12-14(6-2)11-13(3)4;1-5-7-8-9-14(16)15-11-13(6-2)10-12(3)4/h18-19H,5-17H2,1-4H3,(H,21,22);17-18H,5-16H2,1-4H3,(H,20,21);16-17H,5-15H2,1-4H3,(H,19,20);15-16H,5-14H2,1-4H3,(H,18,19);13-15H,6-12H2,1-5H3,(H,17,18);14-15H,5-13H2,1-4H3,(H,17,18);13-14H,5-12H2,1-4H3,(H,16,17);12-13H,5-11H2,1-4H3,(H,15,16)
• InChI Key： CSFCQRWXVDORNI-UHFFFAOYSA-N
• SMILES： O=C(C(CCC)CCC)NCC(CC)CC(C)C.O=C(CCCCCCCCCCC)NCC(CC)CC(C)C.O=C(CCCCCCCCCC)NCC(CC)CC(C)C.O=C(CCCCCCCCC)NCC(CC)CC(C)C.O=C(CCCCCCCC)NCC(CC)CC(C)C.O=C(CCCCCCC)NCC(CC)CC(C)C.O=C(CCCCCC)NCC(CC)CC(C)C.O=C(CCCCC)NCC(CC)CC(C)C

Computed Properties

• Exact Mass: 2141.16262269g/mol
• Monoisotopic Mass: 2140.15926786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 151
• Rotatable Bond Count: 94
• Complexity: 1700
• Covalently-Bonded Unit Count: 8
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 233Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: No data available
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Vapor Pressure: No data available

PeptideYY (swine) (9CI) Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Other Chemical Reagents

Additional information on PeptideYY (swine) (9CI)

Peptide YY (swine) (9CI): A Comprehensive Overview of CAS No. 81858-94-8

Peptide YY (PYY), a member of the neuropeptide Y (NPY) family, is a 36-amino acid peptide that plays a crucial role in regulating gastrointestinal functions and energy homeostasis. The CAS No. 81858-94-8 specifically refers to the porcine form of PYY, which has been extensively studied for its biological activities and potential therapeutic applications. This comprehensive overview delves into the structure, function, and recent advancements in the research and application of Peptide YY (swine) (9CI).

Structure and Biochemistry: Peptide YY (PYY) is synthesized primarily in the L-cells of the ileum and colon. The porcine form, Peptide YY (swine) (9CI), shares a high degree of sequence homology with human PYY, making it a valuable model for studying the peptide's biological functions. The 36-amino acid sequence of PYY includes several key residues that are essential for its receptor binding and biological activity. These residues include tyrosine at position 36, which is critical for the peptide's interaction with the Y2 receptor, one of the primary receptors for PYY.

Biological Functions: Peptide YY (PYY) exerts its effects through interactions with specific G protein-coupled receptors, primarily Y1, Y2, and Y5 receptors. The activation of these receptors leads to various physiological responses, including inhibition of gastric acid secretion, reduction in food intake, and modulation of gut motility. Recent studies have highlighted the role of PYY in appetite regulation and energy balance. For instance, increased levels of PYY have been associated with reduced food intake and weight loss in both animal models and humans.

Clinical Applications: The therapeutic potential of Peptide YY (swine) (9CI) has been explored in several clinical contexts. One notable area is obesity management. Clinical trials have shown that administration of PYY can effectively reduce food intake and body weight in obese individuals. Additionally, PYY has been investigated for its potential in treating type 2 diabetes mellitus. Studies suggest that PYY can improve glucose homeostasis by enhancing insulin sensitivity and reducing postprandial glucose levels.

Recent Research Advances: Advances in molecular biology and pharmacology have provided new insights into the mechanisms underlying PYY's actions. For example, recent research has identified specific signaling pathways activated by PYY receptor binding, such as the inhibition of cyclic AMP production and activation of mitogen-activated protein kinases (MAPKs). These findings have paved the way for the development of novel therapeutic agents that can modulate PYY signaling for various clinical applications.

Challenges and Future Directions: Despite its promising therapeutic potential, several challenges remain in translating PYY-based therapies into clinical practice. One major challenge is optimizing the delivery methods to ensure stable and effective administration of PYY. Additionally, understanding the long-term safety and efficacy of PYY treatments is crucial for their widespread adoption. Future research will likely focus on developing more stable analogs of PYY with enhanced pharmacokinetic properties and exploring combination therapies to maximize therapeutic benefits.

In conclusion, Peptide YY (swine) (9CI), identified by CAS No. 81858-94-8, is a multifaceted peptide with significant implications for gastrointestinal health and metabolic disorders. Ongoing research continues to uncover new aspects of its biological functions and therapeutic potential, positioning it as a promising target for future drug development.